Cas no 2172188-96-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid
• CAS No: 2172188-96-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6212490
• PubChem ID: 165808905
• Update Time: 2025-05-19

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid
• EN300-1490926
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]butanoic acid
• 2172188-96-2

• Inchi： 1S/C26H32N2O5/c1-26(2,3)22(15-23(29)27-14-8-13-24(30)31)28-25(32)33-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,8,13-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： KIKYCDYLDHIHND-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic Acid (CAS No. 2172188-96-2)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid, identified by its CAS number 2172188-96-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety and an amide functional group. The presence of these structural features makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The< strong>fluorenyl group, a prominent feature of this compound, is widely recognized for its exceptional photophysical properties. These properties have made fluorene derivatives valuable in the design of optoelectronic materials and luminescent probes. In the context of pharmaceuticals, the fluorenyl moiety can enhance the bioavailability and stability of drug molecules, making it an attractive component in drug design. Furthermore, the< strong>methoxycarbonyl group contributes to the compound's reactivity and functionality, enabling diverse chemical modifications that can be tailored for specific biological targets.

The< strong>amide functional group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid plays a crucial role in its biological activity. Amides are well-known for their ability to interact with biological targets such as enzymes and receptors, often serving as key pharmacophores in drug molecules. The specific arrangement of atoms within this amide linkage can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. These factors are critical in determining the compound's efficacy and safety profile.

The< strong>4,4-dimethylpentanamidobutanoic acid backbone provides a stable scaffold for further functionalization. This structural motif is often employed in medicinal chemistry due to its ability to accommodate various substituents while maintaining overall molecular rigidity. Such rigidity can enhance binding interactions with biological targets, leading to improved pharmacological activity. Additionally, the dimethyl substitution at the fourth carbon atom introduces steric hindrance, which can be strategically used to modulate binding affinity and selectivity.

In recent years, there has been growing interest in leveraging computational methods to predict and optimize the properties of complex organic molecules like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have enabled researchers to gain insights into the compound's behavior at an atomic level. These methods have been instrumental in understanding how structural modifications affect biological activity, solubility, and other physicochemical properties.

The< strong>CAS number 2172188-96-2 serves as a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and discuss this molecule without ambiguity. The CAS registry number is particularly useful in regulatory contexts, where precise identification of chemical substances is essential for compliance with safety and quality standards.

Recent research has highlighted the potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid in the development of novel therapeutic agents. Studies have demonstrated its utility as a building block for more complex molecules with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes implicated in various diseases. The ability to modify its structure allows for fine-tuning of its biological activity, making it a versatile tool in drug discovery efforts.

The< strong>fluorenyl moiety has been particularly studied for its potential applications in photodynamic therapy (PDT). PDT involves the use of light-sensitive compounds that generate reactive oxygen species upon exposure to light, leading to targeted cell destruction. The high quantum yield and excellent photostability of fluorene derivatives make them ideal candidates for PDT agents. By incorporating this moiety into 4-3-(...) butanoic acid, researchers aim to develop novel photosensitizers with improved therapeutic efficacy.

In addition to its pharmaceutical applications, 4-3-(...) butanoic acid has shown potential in materials science. The unique combination of structural features makes it suitable for use as a monomer or intermediate in polymer synthesis. Fluorene-based polymers are known for their excellent thermal stability and mechanical strength, making them valuable in various industrial applications. Furthermore, the amide functionality allows for further chemical modifications, enabling the creation of tailored polymers with specific properties.

The< strong>methoxycarbonyl group also plays a significant role in material science applications. It can serve as a reactive site for further functionalization via reactions such as esterification or amidation. These modifications can enhance the material's compatibility with biological systems or improve its performance under specific conditions. For example, methoxycarbonyl-functionalized polymers have been explored as coatings for medical devices due to their biocompatibility and stability.

The< strong>4,4-dimethylpentanamidobutanoic acid backbone contributes to the compound's versatility by providing multiple sites for functionalization. This allows researchers to design molecules with tailored properties suited for specific applications. For instance, introducing hydrophilic or hydrophobic groups along this backbone can modulate solubility and bioavailability. Such modifications are crucial in optimizing drug delivery systems and ensuring efficient target delivery.

In conclusion， 4-(...) butanoic acid (CAS No.< strong>2172188-96-2) is a multifaceted compound with significant potential across multiple disciplines including pharmaceuticals、materials science，and optoelectronics。 Its unique structural features， including the fluorenyl、methoxycarbonyl，and amide functionalities， make it a valuable building block for designing novel materials and therapeutic agents。 Ongoing research continues to uncover new applications and refine synthetic strategies， further solidifying its importance in scientific endeavors。